Cas no 1240564-84-4 (1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine
• CAS No: 1240564-84-4
• MF: C₁₃H₁₆FN₃O
• MW: 249.284046173096
• CID: 4579965
• PubChem ID: 50999681
• Update Time: 2025-10-15

1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-fluorophenoxy)propyl]-5-methyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-[3-(4-fluorophenoxy)propyl]-5-methyl-
• 1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine

• Inchi： 1S/C13H16FN3O/c1-10-9-13(15)16-17(10)7-2-8-18-12-5-3-11(14)4-6-12/h3-6,9H,2,7-8H2,1H3,(H2,15,16)
• InChI Key： SMFYONAEJHSGNO-UHFFFAOYSA-N
• SMILES： N1(CCCOC2=CC=C(F)C=C2)C(C)=CC(N)=N1

1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine

Research Brief on 1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine (CAS: 1240564-84-4): Recent Advances and Applications

1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine (CAS: 1240564-84-4) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in drug development and research.

The synthesis of 1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine has been optimized to achieve higher yields and purity, as reported in recent publications. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the production process. These methodological improvements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations of 1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine have revealed its potential as a modulator of key neurotransmitter systems, including serotonin and dopamine receptors. In vitro and in vivo studies suggest that this compound exhibits anxiolytic and antidepressant-like effects, making it a promising candidate for the treatment of mood disorders. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, with results indicating a significant reduction in pro-inflammatory cytokines.

Recent research has also explored the molecular mechanisms underlying the biological activity of 1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine. Structural-activity relationship (SAR) studies have identified critical functional groups responsible for its efficacy, providing insights for the design of more potent analogs. Computational modeling and molecular docking simulations have further elucidated its binding interactions with target proteins, offering a foundation for rational drug design.

In the context of drug development, 1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine has shown favorable pharmacokinetic profiles in preclinical models, including good oral bioavailability and metabolic stability. Toxicity studies have indicated a wide therapeutic window, supporting its potential for clinical translation. However, further investigations are needed to address potential off-target effects and long-term safety.

Industry collaborations and patent filings related to this compound have increased, reflecting growing interest in its commercial potential. Several pharmaceutical companies have initiated programs to develop derivatives of 1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine for specific therapeutic indications, including neuropathic pain and neurodegenerative diseases.

In conclusion, 1-3-(4-Fluorophenoxy)propyl-5-methyl-1H-pyrazol-3-amine represents a versatile scaffold with significant promise in drug discovery. Ongoing research aims to optimize its pharmacological properties and expand its therapeutic applications. The integration of synthetic chemistry, computational biology, and translational research will be pivotal in advancing this compound toward clinical trials and eventual commercialization.